BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to N-
Methylaminopropyltrimethoxysilane (CAS 3069-
25-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest |

N-
Compound Name: Methylaminopropyltrimethoxysilan

e

Cat. No.: B1583981

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of N-
Methylaminopropyltrimethoxysilane, a versatile organosilane compound. The information is
curated for professionals in research, scientific, and developmental fields, presenting key
physicochemical data, standardized experimental methodologies, and a visualization of its
primary application workflow.

Core Physicochemical Properties

N-Methylaminopropyltrimethoxysilane is a clear, straw-colored liquid with a mild, amine-like
odor.[1] It is a secondary amino-functional trialkoxy silane that is utilized in a variety of industrial
and research applications, primarily for surface modification and as a coupling agent.[2]

The quantitative properties of this compound are summarized in the tables below for ease of
reference and comparison.

Table 1: General and Physical Properties
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Property Value Source
CAS Number 3069-25-8 [3]
Molecular Formula C7H19NO3Si [3114]
Molecular Weight 193.32 g/mol [11[31[41[5]
Appearance Clear to Straw Liquid [1][5]
Odor Mild, Amine-like [1]
Purity Typically 295-97% [4115][6]

Table 2: Key Quantitative Specifications
Property Value Conditions Source
Boiling Point 106 °C at 30 mmHg (11041071
Density 0.978 g/mL at 25 °C [41[6]
Refractive Index 1.4194 at 20 °C [1][4][6]
Flash Point 82 °C (180 °F) Closed Cup [41[8]
Vapor Pressure 2 mmHg at 50 °C [1]
Freezing Point <0°C [1]

Reactivity and Handling

N-Methylaminopropyltrimethoxysilane reacts slowly with water and moisture, leading to

hydrolysis of the methoxy groups and the liberation of methanol.[1][8] This reactivity is

fundamental to its mechanism as a coupling agent. Due to its moisture sensitivity, it should be

stored in a cool, well-ventilated place under an inert atmosphere, such as nitrogen, with the

container tightly closed.[1][8] It is incompatible with acids, alcohols, oxidizing agents, and

peroxides.[1]

Experimental Protocols for Property Determination
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The following are detailed methodologies for the key experiments used to determine the
physicochemical properties of liquid chemicals like N-Methylaminopropyltrimethoxysilane,
based on internationally recognized standards.

1. Boiling Point Determination (OECD 103)

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the standard atmospheric pressure (101.325 kPa).[9][10][11]

o Apparatus: An ebulliometer, or a dynamic method apparatus which can also determine vapor
pressure, are commonly used.[9][10] Other methods include distillation, the Siwoloboff
method, photocell detection, and differential thermal analysis.[9][10]

e Procedure (Dynamic Method): A pressure vessel with a heating mantle, magnetic stirrer,
temperature sensor, and pressure sensor is used. The substance is heated with constant
stirring, and the pressure in the vessel is reduced. The temperature and pressure are
recorded as the substance begins to boil. The boiling point at a given pressure is the plateau
on the temperature-time curve.[9][10] The boiling point at standard pressure is then
extrapolated.

o Data Recording: The temperature at which stable boiling is observed is recorded.[12] For
mixtures, an initial boiling point is noted when the first consistent bubbles appear.[12]

2. Density Measurement (ASTM D4052)

This method covers the determination of density and relative density of liquids using a digital
density meter.[13]

e Apparatus: A digital density meter featuring a U-shaped oscillating tube and a system for
precise temperature control.

e Procedure: The instrument is calibrated with two reference liquids of known density (e.g., dry
air and freshly distilled water). A small sample of the test liquid is then introduced into the
thermostated measuring cell. The instrument measures the change in the oscillation period
of the U-tube caused by the sample's mass. This period is then used to calculate the density
of the sample.
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o Data Recording: The density is typically reported in g/cm3 or kg/m 2 at a specified
temperature, such as 25 °C.[13]

3. Refractive Index Measurement (ASTM D1218)

This standard test method details the measurement of the refractive index of transparent
hydrocarbon liquids.[3][6]

o Apparatus: A calibrated refractometer, such as an Abbe-type instrument, with a light source
(typically a sodium D-line at 589.3 nm) and a means for temperature control.

e Procedure: A small drop of the sample is placed on the prism of the refractometer. The
instrument's prisms are then closed, and the temperature is allowed to equilibrate. The user
then adjusts the instrument to bring the dividing line between the light and dark fields into
sharp focus at the intersection of the crosshairs in the eyepiece.

o Data Recording: The refractive index is read directly from the instrument's scale at the test
temperature (e.g., 20 °C).

4. Flash Point Determination (ASTM D93)

This method determines the flash point of petroleum products using a Pensky-Martens closed-
cup tester.[1]

e Apparatus: A Pensky-Martens closed-cup tester, which consists of a test cup with a lid that
has openings for an ignition source, a stirrer, and a thermometer.

e Procedure: A specified volume of the sample is placed in the test cup and heated at a slow,
constant rate while being stirred.[4] At specified temperature intervals, the stirring is stopped,
and an ignition source is applied through an opening in the lid.

o Data Recording: The flash point is the lowest temperature, corrected for barometric pressure,
at which the application of the ignition source causes the vapors above the liquid to ignite.[4]

[5]

Core Applications and Workflow
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N-Methylaminopropyltrimethoxysilane is primarily used as a silane coupling agent.[14][15]
[16] Its bifunctional nature allows it to act as a molecular bridge between inorganic substrates
(like glass, minerals, and metals) and organic polymers, enhancing adhesion and improving the
mechanical and physical properties of composite materials.[2][14][15][17] Key applications
include:

» Surface Treatment: Modifying the surface of inorganic fillers and fibers to improve their
compatibility and dispersion within a polymer matrix.[2][15]

» Adhesion Promoter: Used in coatings, adhesives, and sealants to improve their bond
strength to various substrates.[2][15][17]

o Composite Manufacturing: Enhancing the mechanical strength, water resistance, and
electrical properties of reinforced plastics.[15][17]

The general workflow for using N-Methylaminopropyltrimethoxysilane for surface
modification is depicted below.
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1. Preparation

Prepare Silane Solution Clean Inorganic Substrate
(e.g., in Ethanol/Water) (e.g., Glass, Metal Oxide)

Moisture initiates

2. Silanization Reaction

Hydrolysis of Silane

-Si(OCH3)3 — -Si(OH)3 Provides reactive -OH groups

Silanols react with surface

Condensation on Substrate
-Si(OH)3 + HO-Substrate —
-Si-O-Substrate

Curing/Drying
(Removes Water & Alcohol,
Forms Stable Siloxane Bonds)

Creates functionalized surface

3. Final Application

Apply Organic Polymer
(e.g., Resin, Coating)

Covalent bonding/
entanglement

Formation of Final Composite
(Inorganic-Organic Interface)

Click to download full resolution via product page
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Caption: General workflow for surface modification using N-
Methylaminopropyltrimethoxysilane.

This diagram illustrates the key stages of utilizing N-Methylaminopropyltrimethoxysilane as
a coupling agent. The process begins with the hydrolysis of the methoxy groups on the silicon
atom to form reactive silanol groups. These silanols then condense with hydroxyl groups
present on the surface of the inorganic substrate, forming stable covalent bonds. After a curing
step, the substrate is left with a surface that is functionalized with methylaminopropy! groups,
which can then react with or physically entangle with an applied organic polymer, thereby
creating a strong and durable interface between the two materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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